Cas no 1805175-97-6 (6-(Bromomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carbonyl chloride)

• Product Name: 6-(Bromomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carbonyl chloride
• CAS No: 1805175-97-6
• MF: C₉H₃BrClF₆NO₂
• MW: 386.473041772842
• CID: 4812388
• Update Time: 2025-06-10

6-(Bromomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-(Bromomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carbonyl chloride

• Inchi： 1S/C9H3BrClF6NO2/c10-2-3-1-4(20-9(15,16)17)5(7(11)19)6(18-3)8(12,13)14/h1H,2H2
• InChI Key： NJMURIOOHXEAOU-UHFFFAOYSA-N
• SMILES： BrCC1=CC(=C(C(=O)Cl)C(C(F)(F)F)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 363
• XLogP3: 4.1
• Topological Polar Surface Area: 39.2

Additional information on 6-(Bromomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carbonyl chloride

Professional Introduction to Compound with CAS No. 1805175-97-6 and Product Name: 6-(Bromomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carbonyl chloride

The compound with the CAS number 1805175-97-6 and the product name 6-(Bromomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carbonyl chloride represents a significant advancement in the field of pharmaceutical chemistry. This highly specialized intermediate has garnered considerable attention due to its versatile structural features and potential applications in the synthesis of bioactive molecules. The compound's unique combination of a bromomethyl group, trifluoromethoxy substituents, and a pyridine-3-carbonyl chloride moiety makes it a valuable tool for medicinal chemists exploring novel drug candidates.

In recent years, the demand for fluorinated compounds in pharmaceutical development has surged, driven by their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles. The presence of multiple fluorine atoms in 6-(Bromomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carbonyl chloride aligns it with this trend, making it particularly attractive for designing next-generation therapeutics. Specifically, the trifluoromethyl group is known to increase lipophilicity and binding interactions with biological targets, while the bromomethyl functionality provides a reactive handle for further derivatization.

The pyridine core is another key structural element that contributes to the compound's utility. Pyridine derivatives are ubiquitous in drug discovery, often serving as pharmacophores due to their ability to interact with biological receptors through hydrogen bonding and hydrophobic effects. The specific substitution pattern in 6-(Bromomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carbonyl chloride enhances its potential as a scaffold for developing small-molecule inhibitors or activators. For instance, the carbonyl chloride group at the 3-position allows for facile introduction of amide or ester linkages, which are common motifs in drug molecules.

Recent studies have highlighted the importance of fluorinated pyridines in medicinal chemistry. A notable example is the use of such compounds in the development of kinase inhibitors, where fluorine atoms can modulate electronic properties and improve target specificity. The structural features of 6-(Bromomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carbonyl chloride make it a promising candidate for such applications. Researchers have demonstrated that pyridines bearing multiple fluorinated substituents can exhibit superior pharmacological properties compared to their non-fluorinated counterparts.

Moreover, the bromomethyl group in this compound offers a versatile synthetic handle for constructing more complex molecules. This functionality can be readily converted into other nucleophiles through nucleophilic substitution reactions, enabling the rapid assembly of diverse molecular architectures. Such flexibility is crucial in drug discovery pipelines, where rapid iteration and optimization are often required to identify lead compounds with desired biological activity. The ability to introduce various substituents at will makes 6-(Bromomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carbonyl chloride an indispensable tool for synthetic chemists.

The trifluoromethoxy group further enhances the compound's synthetic utility by providing an electron-withdrawing effect that can influence regioselectivity in reactions. This feature is particularly valuable when designing reactions that require precise control over functional group transformations. For example, the electron-withdrawing nature of trifluoromethoxy can help direct electrophilic aromatic substitution towards specific positions on the pyridine ring, thereby improving yields and selectivity.

In conclusion, 6-(Bromomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carbonyl chloride represents a cutting-edge intermediate with broad applications in pharmaceutical research and development. Its unique structural features—combining a bromomethyl group, trifluorinated substituents, and a reactive carbonyl chloride moiety—make it an invaluable asset for medicinal chemists seeking to design novel bioactive molecules. As research continues to uncover new therapeutic targets and mechanisms, compounds like this are poised to play a pivotal role in shaping the future of drug discovery.